3,4-dimethoxy-N'-[(4-methoxyphenyl)sulfonyl]benzohydrazide

• IUPAC Name: 3,4-dimethoxy-N'-(4-methoxyphenyl)sulfonylbenzohydrazide
• InChI: InChI=1S/C16H18N2O6S/c1-22-12-5-7-13(8-6-12)25(20,21)18-17-16(19)11-4-9-14(23-2)15(10-11)24-3/h4-10,18H,1-3H3,(H,17,19)
• InChI Key: WOAOPXLBQFJJTB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)NNC(=O)C2=CC(=C(C=C2)OC)OC
• Molecular Formula: C16H18N2O6S
• Molecular Weight: 366.4 g/mol

Description

3,4-dimethoxy-N'-[(4-methoxyphenyl)sulfonyl]benzohydrazide, also known as DMSB, is a synthetic compound that has gained attention in the scientific research community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3,4-dimethoxy-N'-[(4-methoxyphenyl)sulfonyl]benzohydrazide is not yet fully understood. However, studies have suggested that 3,4-dimethoxy-N'-[(4-methoxyphenyl)sulfonyl]benzohydrazide may inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. 3,4-dimethoxy-N'-[(4-methoxyphenyl)sulfonyl]benzohydrazide may also induce apoptosis, which is a process of programmed cell death that is essential for the maintenance of normal cellular function.
Biochemical and Physiological Effects:
3,4-dimethoxy-N'-[(4-methoxyphenyl)sulfonyl]benzohydrazide has been found to have various biochemical and physiological effects. In addition to its anti-cancer and anti-inflammatory properties, 3,4-dimethoxy-N'-[(4-methoxyphenyl)sulfonyl]benzohydrazide has also been found to have antioxidant properties. This means that 3,4-dimethoxy-N'-[(4-methoxyphenyl)sulfonyl]benzohydrazide can protect cells from damage caused by free radicals, which are molecules that can cause oxidative stress and damage to cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3,4-dimethoxy-N'-[(4-methoxyphenyl)sulfonyl]benzohydrazide in lab experiments is its high yield of synthesis. This makes it a cost-effective and efficient compound to work with. Additionally, 3,4-dimethoxy-N'-[(4-methoxyphenyl)sulfonyl]benzohydrazide has been found to have low toxicity, making it a relatively safe compound to use in lab experiments. However, one of the limitations of using 3,4-dimethoxy-N'-[(4-methoxyphenyl)sulfonyl]benzohydrazide is that its mechanism of action is not yet fully understood, which can make it challenging to interpret experimental results.

Future Directions

There are many potential future directions for the use of 3,4-dimethoxy-N'-[(4-methoxyphenyl)sulfonyl]benzohydrazide in scientific research. One area of research that has gained attention is the use of 3,4-dimethoxy-N'-[(4-methoxyphenyl)sulfonyl]benzohydrazide in combination with other compounds to enhance its anti-cancer properties. Additionally, further research is needed to fully understand the mechanism of action of 3,4-dimethoxy-N'-[(4-methoxyphenyl)sulfonyl]benzohydrazide and its potential applications in the treatment of various diseases.
Conclusion:
In conclusion, 3,4-dimethoxy-N'-[(4-methoxyphenyl)sulfonyl]benzohydrazide is a synthetic compound that has gained attention in the scientific research community due to its potential applications in various fields. Its anti-cancer, anti-inflammatory, and antioxidant properties make it a promising candidate for the treatment of various diseases. While there are still limitations to its use in lab experiments, there are many potential future directions for the use of 3,4-dimethoxy-N'-[(4-methoxyphenyl)sulfonyl]benzohydrazide in scientific research.

Synthesis Methods

The synthesis of 3,4-dimethoxy-N'-[(4-methoxyphenyl)sulfonyl]benzohydrazide involves the reaction between 3,4-dimethoxybenzohydrazide and p-anisylsulfonyl chloride. The reaction is carried out in the presence of a base and a solvent such as dichloromethane or chloroform. The yield of 3,4-dimethoxy-N'-[(4-methoxyphenyl)sulfonyl]benzohydrazide obtained from this reaction is typically high, making it a cost-effective and efficient method of synthesis.

Scientific Research Applications

3,4-dimethoxy-N'-[(4-methoxyphenyl)sulfonyl]benzohydrazide has been found to exhibit various properties that make it suitable for scientific research applications. One of the most significant applications of 3,4-dimethoxy-N'-[(4-methoxyphenyl)sulfonyl]benzohydrazide is in the field of cancer research. Studies have shown that 3,4-dimethoxy-N'-[(4-methoxyphenyl)sulfonyl]benzohydrazide has anti-cancer properties and can inhibit the growth of cancer cells. 3,4-dimethoxy-N'-[(4-methoxyphenyl)sulfonyl]benzohydrazide has also been found to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.